Cas no 885271-17-0 (3-(1-tert-butoxycarbonylpyrrolidin-3-yl)propanoic acid)

• Product Name: 3-(1-tert-butoxycarbonylpyrrolidin-3-yl)propanoic acid
• CAS No: 885271-17-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD08234795
• CID: 710791
• PubChem ID: 57346003
• Update Time: 2025-04-19

3-(1-tert-butoxycarbonylpyrrolidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)propanoic acid
• 3-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]propanoic acid
• 3-Pyrrolidinepropanoicacid, 1-[(1,1-dimethylethoxy)carbonyl]-
• 3-(1-tert-butoxycarbonylpyrrolidin-3-yl)propanoic acid

• MDL： MFCD08234795
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-7-6-9(8-13)4-5-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
• InChI Key： MBHLTXJJVQMUHJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC(=O)O)C1)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids